Cas no 611-69-8 (2-Methyl-1-phenyl-1-propanol)

• Product Name: 2-Methyl-1-phenyl-1-propanol
• CAS No: 611-69-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00065000
• CID: 82701
• PubChem ID: 95626
• Update Time: 2025-05-22

2-Methyl-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-phenylpropan-1-ol
• 2-Methyl-1-phenyl-1-propanol
• 1-Phenyl-2-methylpropyl alcohol
• (-)-phenylisobutyl alcohol
• 1-hydroxy-2-(1-methyl)-propylbenzene
• 1-Phenyl-2-methyl-1-propanol
• AURORA KA-6950
• ISOPROPYL PHENYL CARBINOL
• PhCH(OH)CHMe2
• phenylisopropylcarbinol
• Benzenemethanol, .alpha.-(1-methylethyl)-, (R)-
• NSC24661
• 1-Propanol, 2-methyl-1-phenyl
• Benzenemethanol, .alpha.-(1-methylethyl)-
• EINECS 210-274-5
• Benzenemethanol, alpha-(1-methylethyl)-
• N7GFX492KL
• 2-Hydroxy-4-oxo-tricyclo[4.2.1.03.7]nonan-5-one
• 611-69-8
• Isopropylphenylcarbinol
• 1-hydroxy-2-methyl-1-phenylpropane
• Benzenemethanol, alpha-(1-methylethyl)-, (R)-
• EN300-1229555
• 1-phenyl-2-methylpropanol
• (+/-)-.ALPHA.-ISOPROPYLBENZENEMETHANOL
• UNII-N7GFX492KL
• AKOS009158541
• CS-0205944
• MFCD00065000
• AI3-04248
• NSC 24661
• SB45961
• SCHEMBL765762
• F87376
• NSC-179428
• A868790
• FT-0605211
• .ALPHA.-(1-METHYLETHYL)BENZENEMETHANOL
• NSC-24661
• 2-methyl-1-phenylpropanol
• a-Isopropylbenzyl alcohol
• AS-59609
• .alpha.-Isopropylbenzyl alcohol
• NSC179428
• FT-0605095
• DTXSID80870687
• NS00042380
• 14898-86-3
• DB-048691
• (R)-(+)-2-Methyl-1-phenyl-1-propanol
• DB-042963
• isopropyl benzyl alcohol

• MDL： MFCD00065000
• Inchi： 1S/C10H14O/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10-11H,1-2H3
• InChI Key： GMDYDZMQHRTHJA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: No data available
• Density: 0.964
• Melting Point: No data available
• Boiling Point: 124-125°C/15mm
• Flash Point: 124-125°C/15mm
• Refractive Index: 1.5130
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 20.23000
• LogP: 2.37600
• Solubility: Not miscible or difficult to mix in water.

2-Methyl-1-phenyl-1-propanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methyl-1-phenyl-1-propanol

2-Methyl-1-phenyl-1-propanol (CAS No. 611-69-8): Properties, Applications, and Industry Insights

2-Methyl-1-phenyl-1-propanol (CAS No. 611-69-8) is a versatile organic compound with a molecular formula of C10H14O. This aromatic alcohol is also known by its IUPAC name 1-phenyl-2-methylpropan-1-ol and is widely used in various industrial applications. The compound features a phenyl group attached to a secondary carbon atom, which is further bonded to a methyl group and a hydroxyl group, giving it unique chemical properties.

The physical properties of 2-methyl-1-phenyl-1-propanol include a colorless to pale yellow appearance in its pure form, with a characteristic aromatic odor. It has a molecular weight of 150.22 g/mol and typically exists as a liquid at room temperature. The compound's boiling point ranges between 220-225°C, and it shows limited solubility in water but good solubility in common organic solvents like ethanol, ether, and benzene.

In recent years, 2-methyl-1-phenyl-1-propanol applications have gained significant attention in the fragrance and flavor industry. Its pleasant aromatic profile makes it valuable as a fragrance intermediate, particularly in the formulation of perfumes, soaps, and cosmetic products. The compound contributes to floral and fruity notes in fragrance compositions, answering the growing consumer demand for complex scent profiles in personal care products.

The pharmaceutical industry has shown interest in 611-69-8 CAS compound as a potential intermediate for drug synthesis. Researchers are exploring its use in creating chiral building blocks for pharmaceutical applications, particularly in asymmetric synthesis. This aligns with current trends in medicinal chemistry focusing on stereoselective drug development and green chemistry approaches.

From a chemical synthesis perspective, 2-methyl-1-phenyl-1-propanol can be produced through several routes, including the Grignard reaction between phenylmagnesium bromide and isobutyraldehyde, followed by hydrolysis. Alternative methods involve hydrogenation of corresponding ketones or reduction of esters. The choice of synthesis method often depends on factors like yield, purity requirements, and environmental considerations.

The safety profile of 2-methyl-1-phenyl-1-propanol has been extensively studied. While not classified as hazardous under standard conditions, proper handling procedures should be followed, including the use of personal protective equipment in industrial settings. The compound's stability under normal storage conditions and its compatibility with various materials make it suitable for diverse industrial applications.

Market analysis shows growing demand for 2-methyl-1-phenyl-1-propanol suppliers, particularly from Asia-Pacific regions where the fragrance and pharmaceutical industries are expanding rapidly. Current research trends focus on developing more sustainable production methods for such aromatic alcohols, responding to the chemical industry's shift toward greener processes.

In analytical chemistry, 2-methyl-1-phenyl-1-propanol purity analysis typically involves techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in industrial production, especially when the compound is intended for use in sensitive applications like pharmaceuticals or high-end fragrances.

The compound's structure-activity relationship has attracted attention in material science research. Its molecular structure, featuring both aromatic and aliphatic components with a polar hydroxyl group, makes it interesting for studying interfacial phenomena and as a potential modifier in polymer systems. This aligns with current research interests in smart materials and surface chemistry.

For researchers working with CAS 611-69-8 compound, proper storage recommendations include keeping the material in tightly sealed containers away from strong oxidizing agents and under inert atmosphere when long-term storage is required. The compound's stability under various conditions has been documented in several technical databases and material safety data sheets.

Recent patents reveal innovative applications of 2-methyl-1-phenyl-1-propanol derivatives in specialized coatings and electronic materials. The compound's ability to act as a precursor for more complex molecules continues to make it valuable in cutting-edge chemical research and development projects across multiple industries.

Environmental considerations regarding 2-methyl-1-phenyl-1-propanol environmental impact suggest that the compound is readily biodegradable under aerobic conditions. This environmental profile makes it preferable to some alternative compounds in applications where ecological impact is a concern, particularly in consumer-facing products.

The global market for aromatic alcohols like 2-methyl-1-phenyl-1-propanol is expected to grow steadily, driven by increasing demand from end-use industries. Market research indicates particular growth potential in developing economies where personal care and pharmaceutical sectors are expanding rapidly to meet the needs of growing middle-class populations.

Quality specifications for industrial-grade 2-methyl-1-phenyl-1-propanol typically require a minimum purity of 98%, with strict limits on impurities that could affect downstream applications. Different industries may have specific requirements; for instance, fragrance applications might emphasize olfactory purity, while pharmaceutical uses demand stringent control of all potential contaminants.

In conclusion, 2-methyl-1-phenyl-1-propanol (611-69-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of chemical properties, relative safety, and versatility ensures its continued relevance in both traditional and emerging applications. As research continues to uncover new potential uses and more sustainable production methods, this compound is likely to maintain its position as a valuable material in the chemical industry's portfolio.